2-(3,5-Dichlorophenyl)oxirane

• CAS No.: 78982-97-5
• Molecular Formula: C8H6Cl2O
• Molecular Weight: 189.04 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)oxirane
• InChI: InChI=1S/C8H6Cl2O/c9-6-1-5(8-4-11-8)2-7(10)3-6/h1-3,8H,4H2
• InChI Key: PUIRZUUEOCYTBV-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC(=CC(=C2)Cl)Cl

Description

2-(3,5-Dichlorophenyl)oxirane is a useful research compound. Its molecular formula is C8H6Cl2O and its molecular weight is 189.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The phenacyl bromide intermediate for the above-mentioned styrene oxide is prepared by brominating 10 g of 3,5-dichloroacetophenone in 50 ml of CHCl3 /50 ml of EtOAc with 23.6 g of CuBr2. The mixture is heated at reflux for 2.5 hours and cooled to room temperature. After stirring for 16 hours at room temperature, the mixture is cooled in ice for 2 hours and filtered. The filter cake is washed with 50 ml of CHCl3 and the combined filtrates are twice decolorized with activated carbon, filtered, and evaporated to dryness in vacuo to afford the orange oil of the 3,5-dichlorostyrene oxide.